![molecular formula C12H23O2- B1259062 3-Methylundecanoate](/img/structure/B1259062.png)
3-Methylundecanoate
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Overview
Description
3-methylundecanoate is a 3-methyl fatty acid anion that is the conjugate base of 3-methylundecanoic acid, obtained by deprotonation of the carboxy group; major species at pH 7.3. It is a 3-methyl fatty acid anion, a medium-chain fatty acid anion and a fatty acid anion 12:0. It is a conjugate base of a 3-methylundecanoic acid.
Scientific Research Applications
Overview of 3-Methylundecanoate Research
This compound, while not directly the focus of the studies found, shares structural characteristics and potential applications with other methylated compounds and substances studied in various fields of research. The research on related compounds provides insights into how this compound might be studied or applied in scientific contexts.
Applications in Environmental and Health Research
Compounds similar to this compound have been a subject of interest in environmental and health-related research. For instance, studies have investigated the neurotoxicity and environmental impact of methylated compounds, like Methylmercury, highlighting their potential bioaccumulation and toxicity effects in ecological and human health contexts (Ralston & Raymond, 2018).
Biochemical Research and Pharmacological Applications
In the realm of biochemistry and pharmacology, methylated compounds have been widely studied. For instance, the research on Methylprednisolone for acute spinal cord injury, despite its focus on clinical applications, sheds light on the importance of understanding the biochemical properties and potential therapeutic applications of methylated substances (Hurlbert, 2000).
properties
Molecular Formula |
C12H23O2- |
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Molecular Weight |
199.31 g/mol |
IUPAC Name |
3-methylundecanoate |
InChI |
InChI=1S/C12H24O2/c1-3-4-5-6-7-8-9-11(2)10-12(13)14/h11H,3-10H2,1-2H3,(H,13,14)/p-1 |
InChI Key |
SHTJBHFHMAKAPT-UHFFFAOYSA-M |
Canonical SMILES |
CCCCCCCCC(C)CC(=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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